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Abstract: This document provides a comprehensive technical overview of 2-ethoxypropane,
also known by its common name, ethyl isopropyl ether. Tailored for an audience of
researchers, scientists, and professionals in drug development, this guide delves into the
compound's nomenclature, physicochemical properties, synthesis, and spectral
characterization. It further explores its applications as a solvent and reagent, emphasizing
methodologies and safety protocols critical for laboratory and industrial settings. The content is
structured to deliver not just procedural steps but also the underlying scientific principles,
ensuring a deep and actionable understanding for the user.

Nomenclature and Structural Identification

2-Ethoxypropane is an aliphatic ether characterized by an ethyl group and an isopropyl group
linked through an oxygen atom.

o IUPAC Name: 2-Ethoxypropane[1][2]
o« Common Names: Ethyl isopropyl ether, Isopropyl ethyl ether[1][2]

o CAS Registry Number: 625-54-7[1][3]
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Molecular Formula: CsH120[1][3]

Molecular Weight: 88.15 g/mol [1]

SMILES: CCOC(C)C[1]

InChiKey: XSIVWZAETSBXKU-UHFFFAOY SA-N[1]

The IUPAC nomenclature designates the larger alkyl group (isopropyl) as the parent alkane
(propane) and the smaller group (ethyl) as an alkoxy substituent (ethoxy). The "2-" indicates
that the ethoxy group is attached to the second carbon of the propane chain.[2]

Physicochemical Properties

Understanding the physical and chemical properties of 2-ethoxypropane is paramount for its
effective application, particularly in designing extraction, purification, and reaction protocols.

Property Value Source

Boiling Point 53-54 °C (326.5 - 327.2 K) INIST][4]

Density ~0.745 g/cm? (at 20 °C) [Calculated]
Molecular Weight 88.15 g/mol [PubChem][1]

Flash Point -18 °C [Calculated]
Solubility Sparingly soluble in water [Cheméo][4]

Vapor Pressure 200 mmHg (at 20 °C) [Calculated]
Refractive Index ~1.365 (at 20 °C) [SpringerMaterials][1]
LogP (Octanol/Water) 1.431 (Predicted) [Crippen][4]

Synthesis and Purification

The most common and reliable method for synthesizing asymmetrical ethers like 2-
ethoxypropane is the Williamson ether synthesis.[5][6] This method proceeds via an Sn2
(bimolecular nucleophilic substitution) mechanism.[5][7]
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Scientific Rationale for Synthetic Route

The Williamson synthesis involves the reaction of an alkoxide with a primary alkyl halide.[6] For
2-ethoxypropane, there are two potential pathways:

o Sodium isopropoxide reacting with an ethyl halide (e.g., bromoethane).
» Sodium ethoxide reacting with an isopropy! halide (e.g., 2-bromopropane).

Expertise in Action: The Sn2 mechanism is highly sensitive to steric hindrance at the
electrophilic carbon.[5] Secondary alkyl halides, like 2-bromopropane, are prone to undergo a
competing E2 (elimination) reaction, which would produce propene as an undesired byproduct.
[5] In contrast, primary alkyl halides, such as bromoethane, are excellent substrates for Sn2
reactions. Therefore, Pathway 1 is the vastly superior and higher-yielding route. This choice
minimizes side-product formation and simplifies subsequent purification.

Detailed Experimental Protocol: Williamson Synthesis of
2-Ethoxypropane

This protocol describes a laboratory-scale synthesis designed for high purity and yield.
Step 1: Preparation of Sodium Isopropoxide

 In a three-neck round-bottom flask equipped with a reflux condenser, nitrogen inlet, and
dropping funnel, add 50 mL of anhydrous isopropanol.

o Carefully add 2.3 g (0.1 mol) of sodium metal in small pieces to the isopropanol under a
nitrogen atmosphere. The reaction is exothermic and will generate hydrogen gas. Allow the
sodium to react completely until it is fully dissolved, forming sodium isopropoxide.

Step 2: Nucleophilic Substitution

» Once the sodium isopropoxide solution has cooled to room temperature, add 8.2 mL (0.11
mol) of bromoethane dropwise via the dropping funnel over 30 minutes with gentle stirring.

 After the addition is complete, heat the mixture to a gentle reflux (approx. 60-70 °C) for 2
hours to ensure the reaction goes to completion.
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Step 3: Work-up and Isolation
e Cool the reaction mixture to room temperature.

e Pour the mixture into 100 mL of cold deionized water to quench the reaction and dissolve the
sodium bromide byproduct.

o Transfer the mixture to a separatory funnel. The aqueous and organic layers will separate.

o Extract the aqueous layer twice with 20 mL portions of diethyl ether to recover any dissolved
product.

o Combine all organic layers and wash them with 50 mL of brine (saturated NaCl solution) to
remove residual water.

o Dry the organic layer over anhydrous magnesium sulfate (MgSOa), then filter to remove the
drying agent.

Step 4: Purification

e The crude product is purified by fractional distillation. The low boiling point of 2-
ethoxypropane (53-54 °C) allows for easy separation from any unreacted isopropanol
(boiling point 82.6 °C).

o Collect the fraction boiling between 52-55 °C.

Visualizing the Synthetic Workflow
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Caption: Workflow for the Williamson Synthesis of 2-Ethoxypropane.
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Spectroscopic and Analytical Characterization

Confirmation of the product's identity and purity is achieved through standard spectroscopic
methods.

'H NMR Spectroscopy

The proton NMR spectrum provides a definitive fingerprint of the molecule.
o Expected Signals (in CDCl3):

o ~1.13 ppm (doublet, 6H): The six equivalent protons of the two methyl groups on the
isopropyl moiety, split by the single methine proton.

o ~1.18 ppm (triplet, 3H): The three protons of the methyl group on the ethyl moiety, split by
the two adjacent methylene protons.[38][9]

o ~3.53 ppm (quartet, 2H): The two methylene protons of the ethyl group, split by the three
adjacent methyl protons.[8][9]

o ~3.65 ppm (septet, 1H): The single methine proton of the isopropyl group, split by the six
adjacent methyl protons.[8][9]

o Self-Validation: The integration ratio of the peaks should be 6:3:2:1, confirming the relative
number of protons in each unigue chemical environment.[8]

3C NMR Spectroscopy

The carbon NMR spectrum indicates the number of unique carbon environments.
o Expected Signals (in CDCls):

o ~15.3 ppm: The methyl carbon of the ethyl group.[8]

o ~22.1 ppm: The two equivalent methyl carbons of the isopropyl group.[8]

o ~62.7 ppm: The methylene (-OCH:z-) carbon of the ethyl group.[8]

o ~72.4 ppm: The methine (-OCH-) carbon of the isopropyl group.[8]
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Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups.

o Characteristic Absorption: A strong, prominent C-O-C stretching band is expected in the
region of 1150-1085 cm~1, which is characteristic of aliphatic ethers.

e Absence of a broad peak around 3300 cm~? confirms the complete consumption of the
starting alcohol.

Mass Spectrometry

Mass spectrometry provides information on the molecular weight and fragmentation pattern.
e Molecular lon (M+): A peak at m/z = 88 corresponding to the molecular weight of CsH120.[10]

e Major Fragments: Common fragmentation involves alpha-cleavage (cleavage of the C-C
bond adjacent to the oxygen). The base peak is often observed at m/z = 73, resulting from
the loss of a methyl group ([M-15]%).

Applications in Research and Drug Development

While not as common as diethyl ether or MTBE, 2-ethoxypropane possesses properties that
make it a useful tool in specific research contexts.

As a Non-polar Aprotic Solvent

With a low boiling point and moderate polarity, 2-ethoxypropane can be used as a solvent for
extractions and as a component in chromatographic mobile phases. Its lower peroxide-forming
tendency compared to diethyl ether can be an advantage in certain applications.[1]

Role in Organic Synthesis

It serves as a less volatile alternative to diethyl ether in reactions where moderate temperatures
are required, such as in certain Grignard reactions or metal hydride reductions.

Potential in Drug Development
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The ether functional group is a common motif in many pharmaceutical compounds.[11] While
2-ethoxypropane itself is not typically an active pharmaceutical ingredient (API), it can be used
in the following capacities:

e Process Solvent: In the synthesis of APIs, it can be used as a reaction or extraction solvent
where its specific solubility and boiling point are advantageous.

o Starting Material: The ethoxy or isopropoxy moieties can be incorporated into more complex
molecules during drug discovery and development. For instance, polymers like ethoxy
acetalated dextran (Ace-DEX) are being explored for advanced drug delivery systems.[12]
[13]

Safety, Handling, and Toxicology

Trustworthiness through Safety: Adherence to strict safety protocols is non-negotiable when
handling volatile ethers.

e Primary Hazards:

o Flammability: 2-Ethoxypropane is a highly flammable liquid and vapor (GHS Category 2).
[1] All handling must be conducted in a well-ventilated fume hood, away from ignition
sources.

o Peroxide Formation: Like many ethers, 2-ethoxypropane can form explosive peroxides
upon exposure to air and light.[1] Containers should be dated upon opening and tested for
peroxides regularly. Unused portions should be disposed of after a recommended period.

o Personal Protective Equipment (PPE):

o Wear appropriate chemical-resistant gloves (e.qg., nitrile), safety goggles or a face shield,
and a flame-retardant lab coat.

e Handling and Storage:

o Store in tightly sealed containers in a cool, dry, well-ventilated area designated for
flammable liquids.
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o Use only in well-ventilated areas and ground all containers and transfer equipment to
prevent static discharge.[14]

e Spill Response:

o In case of a spill, remove all ignition sources.[15] Absorb the spill with an inert material
(e.g., vermiculite, sand) and place it in a sealed container for disposal according to
institutional and local regulations.[16]

Conclusion

2-Ethoxypropane is a valuable chemical for synthetic and analytical applications. Its successful
use hinges on a thorough understanding of its properties, a rational approach to its synthesis,
and an unwavering commitment to safety. This guide provides the foundational knowledge for
researchers and drug development professionals to confidently and effectively integrate 2-
ethoxypropane into their workflows, backed by authoritative data and field-proven
methodologies.

References

¢ National Center for Biotechnology Information. "PubChem Compound Summary for CID
12256, Ethyl isopropyl ether.” PubChem, [Link].

e Cheméo. "Chemical Properties of Propane, 2-ethoxy- (CAS 625-54-7)." Cheméo, [Link].

e Brown, W.P. "1H and 13C NMR spectra of 2-ethoxypropane (ethyl isopropyl ether).” Doc
Brown's Chemistry, 2026, [Link].

e Askin, D. "The Williamson Ether Synthesis." Master Organic Chemistry, 2014, [Link].

e J&K Scientific LLC. "Williamson Ether Synthesis." J&K Scientific, 2025, [Link].

» NIST. "Propane, 2-ethoxy-." NIST Chemistry WebBook, [Link].

e Chegg. "Solved a) The chemical shifts observed in the 'H NMR." Chegg.com, 2019, [Link].

e YouTube. "Ethyl isopropyl Ether, 2-Ethoxy Propane, Naming Ethers IUPAC Nomenclature
Organic Chemistry." YouTube, 2019, [Link].

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.chemos.de/import/data/msds/GB_en/926-66-9-A0084602-GB-en.pdf
https://cameochemicals.noaa.gov/chemical/20650
https://www.carlroth.com/medias/SDB-2L8A-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjYyODJ8YXBwbGljYXRpb24vcGRmfGFHSm1MMmhpTXk4NU1qQTVNVGcxTnpNd05Ua3dMMU5FUWw4eVREaEJYMGxGWDBWT0xuQmtaZ3xmZGQwZjE2OWQ3MmYxN2NmM2I3OGI2NTgxYzNhN2JiMThkZjhlZDFkZDZjYWRkZTk3YjY2M2E4NDI2YzJiNjc0
https://www.benchchem.com/product/b1584032/docs?utm_src=pdf-body#a-technical-guide-to-2-ethoxypropane-for-advanced-research-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-isopropyl-ether
https://www.chemeo.com/cid/42-057-0/Propane-2-ethoxy-
https://www.benchchem.com/product/b1584032/docs?utm_src=pdf-body#a-technical-guide-to-2-ethoxypropane-for-advanced-research-applications
https://www.docbrown.info/page06/molecule_isomers/C5H12Oisomers15.htm
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.jk-scientific.com/en/williamson-ether-synthesis-1-10041
https://webbook.nist.gov/cgi/cbook.cgi?ID=C625547&Mask=200
https://www.chegg.com/homework-help/questions-and-answers/chemical-shifts-observed-h-nmr-spectrum-2-ethoxypropane-given-table--reproduce-table-answe-q42807865
https://www.benchchem.com/product/b1584032/docs?utm_src=pdf-body#a-technical-guide-to-2-ethoxypropane-for-advanced-research-applications
https://www.youtube.com/watch?v=Jg0_SAfF9uA
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584032?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Carl ROTH. "Safety Data Sheet: 2-Ethoxy-1-propanol.” Carl ROTH, 2025, [Link].
o L.S.College, Muzaffarpur. "Williamson ether synthesis." L.S.College, 2020, [Link].

o Gerriets, V., et al. "Ethoxy acetalated dextran-based nanocarriers accomplish efficient
inhibition of leukotriene formation by a novel FLAP antagonist in human leukocytes and
blood." PLoS One, 2018, [Link].

» ResearchGate. "Ethoxy acetalated dextran nanoparticles for drug delivery: A comparative
study of formulation methods." ResearchGate, 2025, [Link].

» Matyjaszewski, K. "The Noteworthy Role of Ethers: Green Synthesis, Pharmaceutical Uses,
and More." AZoM.com, 2023, [Link].

e Chemos GmbH & Co.KG. "Safety Data Sheet: 2-Ethoxypropene.” Chemos GmbH & Co0.KG,
2019, [Link].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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